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Compound of Interest

Compound Name: Cannabinor

Cat. No.: B1668264

Initial analysis of the provided molecular formula C28H3606 in conjunction with the name
"Cannabinor" has revealed a significant discrepancy. Scientific literature and chemical
databases do not identify a compound named "Cannabinor” with this specific molecular

formula.

Extensive searches have indicated that the molecular formula C28H3606 is associated with
two primary compounds: Clinofibrate and Calotropone. Neither of these are classified as
cannabinoids.

Conversely, the compound known as Cannabinor is a synthetic CB2-selective agonist with the
molecular formula C28H3806([1]. This compound has been in clinical testing as an
analgesic[1].

Given this fundamental inconsistency, a detailed technical guide on a "Cannabinor" with the
molecular formula C28H3606 cannot be accurately generated as such a compound is not
documented in the scientific domain.

To provide relevant and accurate information, this document will proceed by presenting the
available data on the compounds correctly associated with the provided molecular formula, as
well as information on the distinct compound, Cannabinor.

Section 1: Compounds with Molecular Formula
C28H3606
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Clinofibrate

Clinofibrate is a fibrate drug used for managing hyperlipidemia.[2] It is primarily marketed in
Japan under the trade name Lipoclin.[2][3] Chemically, it is a derivative of bisphenol Z.[2]

Chemical and Physical Properties of Clinofibrate

Property Value Source
Molecular Formula C28H3606 PubChem|[3]
Molecular Weight 468.6 g/mol PubChem][3]

2-[4-[1-[4-(2-carboxybutan-2-
IUPAC Name yloxy)phenyl]cyclohexyllpheno  PubChem|[3]

xy]-2-methylbutanoic acid

CAS Number 30299-08-2 PubChem][3]

Class Hypolipidemic agent, Fibrate KEGG[4]

Mechanism of Action

As a fibrate, clinofibrate's primary mechanism of action is as a peroxisome proliferator-
activated receptor alpha (PPARQ) agonist.[4] Activation of PPARa leads to a decrease in VLDL-
triglyceride levels.[3]

Experimental Protocols: Synthesis of Clinofibrate
A documented synthesis of clinofibrate involves the following steps[2]:
o Condensation: Cyclohexanone is condensed with phenol to produce bisphenol Z.

o Bargellini Reaction: The resulting bisphenol Z is treated with chloroform and methyl ethyl
ketone in the presence of a base to yield clinofibrate.

Logical Relationship of Clinofibrate Synthesis

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Clinofibrate
https://en.wikipedia.org/wiki/Clinofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://en.wikipedia.org/wiki/Clinofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://www.genome.jp/dbget-bin/www_bget?dr:D01300
https://www.genome.jp/dbget-bin/www_bget?dr:D01300
https://pubchem.ncbi.nlm.nih.gov/compound/Clinofibrate
https://en.wikipedia.org/wiki/Clinofibrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cyclohexanone Condensation
Bisphenol Z Bargettini-Reaction

Chloroform
|
[Methyl Ethyl Ketona
Base }

Click to download full resolution via product page

>

Caption: Synthesis pathway of Clinofibrate.

Calotropone

Calotropone is a steroid isolated from the roots of Calotropis gigantea.[5] It has demonstrated
inhibitory effects on chronic myelogenous leukemia (K562) and human gastric cancer (SGC-
7901) cell lines, indicating its potential as an antineoplastic agent.[5]

Chemical and Physical Properties of Calotropone
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Property Value Source

Molecular Formula C28H3606 PubChem[5]

[(3S,8R,9S,10R,12R,13S,14S,
17S)-17-acetyl-3,14,17-
trihydroxy-10,13-dimethyl-

IUPAC Name 2,3,4,7,8,9,11,12,15,16- PubChem[5]
decahydro-1H-
cyclopenta[a]phenanthren-12-

yl] benzoate

Class 20-oxo steroid, Benzoate ester  ChEBI[5]

Metabolite, Antineoplastic
Role ChEBI[5]
agent

Section 2: Cannabinor (C28H3806)

Cannabinor is a synthetic, selective agonist for the cannabinoid receptor type 2 (CB2).[1] It
has undergone Phase Il clinical trials for its analgesic properties.[1]

Chemical and Physical Properties of Cannabinor

Property Value Source

Molecular Formula C28H3806 PubChem[1]

(E)-4-[2-[(1S,2S,5S)-6,6-
dimethyl-4-oxo-2-
bicyclo[3.1.1]heptanyl]-3-
IUPAC Name yelol Ineptanyl] PubChem|[1]
hydroxy-5-(2-methyloctan-2-

yl)phenoxy]-4-oxobut-2-enoic

acid
CAS Number 573981-31-4 PubChem[1]
Synonyms PRS-211375 PubChem[1]

Signaling Pathway of Cannabinoid Receptor Agonists
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Classical cannabinoids and synthetic agonists like Cannabinor primarily exert their effects
through the cannabinoid receptors CB1 and CB2.[6] These are G-protein-coupled receptors.

Simplified Signaling Pathway for CB2 Agonists
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Caption: Simplified CB2 receptor signaling cascade.
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Conclusion

While a "Cannabinor" with the molecular formula C28H3606 is not described in the current
scientific literature, the distinct compounds Clinofibrate, Calotropone (both C28H3606), and
Cannabinor (C28H3806) are well-documented. For future research and development, it is
crucial to use the correct molecular formula and nomenclature to ensure accurate data retrieval
and application. Researchers interested in cannabinoid-like activity should focus on
compounds that are structurally and pharmacologically characterized as such, like Cannabinor
(C28H3806), a selective CB2 agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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